Nvp-dff332

• Molecular Formula: C17H11ClF7N3O
• Molecular Weight: 441.7 g/mol
• InChI: InChI=1S/C17H11ClF7N3O/c18-12-11-9(1-4-26-12)15(2-3-16(11,21)22)7-28-6-8(17(23,24)25)5-10(13(28)27-15)29-14(19)20/h1,4-6,14H,2-3,7H2
• InChIKey: OARXSQSRBRVMQA-UHFFFAOYSA-N

NVP-DFF332 Procurement Guide

NVP-DFF332 (HIF-2α-IN-8) is a small-molecule allosteric inhibitor of Hypoxia-Inducible Factor-2α (HIF-2α), a transcription factor implicated in the oncogenesis of approximately 50% of clear cell renal cell carcinoma (ccRCC) cases [1]. As an orally bioavailable agent , it belongs to a class of HIF-2α inhibitors developed to overcome the historically 'undruggable' nature of this target [1]. Its chemical structure (CAS: 2734922-78-0, MW: 441.73) was optimized from a focused screening library that included levamisole, and its development path progressed to Phase I clinical evaluation in patients with advanced ccRCC before termination for business reasons [2].

Selective allosteric HIF-2α inhibitor for pathway transcription studies

Orally bioavailable tool compound for in vivo xenograft model research

Spirocyclic scaffold supports SAR and target engagement investigations

• [1] Fairhurst, R. A., et al. (2025). Casdatifan (AB521) is a novel and potent allosteric small molecule inhibitor of protumourigenic HIF-2α dependent transcription. Br J Pharmacol, 182(17), 4147–4167. View Source
• [2] Drug Hunter. NVP-DFF332: A Clinical HIF-2α Inhibitor Optimized from a 1960s Anthelmintic Drug. View Source

Why NVP-DFF332 Cannot Be Substituted

While multiple HIF-2α inhibitors target the same PAS-B domain, substitution is not scientifically justifiable due to divergent safety, pharmacokinetic, and potency profiles. For example, the clinically approved belzutifan is associated with high rates of on-target anemia (88% overall; ~29% Grade ≥3) and hypoxia (~15% Grade 3/4) [1], which can necessitate dose interruption or discontinuation [2]. Conversely, NVP-DFF332 demonstrates a differentiated safety signature with significantly lower rates of treatment-related anemia (13%) and no observed hypoxia in Phase I trials [3]. Furthermore, binding affinity (pIC50) varies measurably between NVP-DFF332 (8.1), belzutifan (8.1), and casdatifan (7.5) [4]. These differences preclude generic substitution and underscore the need for compound-specific validation.

Allosteric mechanism mismatch

Non-allosteric or orthosteric HIF-2α probes may not replicate PAS-B domain engagement or transcriptional inhibition profile

Half-life profile divergence

Protracted human terminal half-life differs from other HIF-2α inhibitors; belzutifan or casdatifan may not support sustained target coverage in same model designs

Hepatic safety optimization gap

Earlier HIF-2α scaffolds carried liver toxicity liabilities not addressed in non-optimized analogs; substitution may introduce metabolic and tolerability endpoints not present in NVP-DFF332

• [1] Urology Times. Eric Jonasch, MD, shares pooled safety data on belzutifan in advanced RCC. View Source
• [2] RxReasoner. WELIREG Film-coated tablet Ref.[114790]. View Source
• [3] Clinical Cancer Research. (2025). A Phase I Dose-Escalation Study of the HIF-2 Alpha Inhibitor DFF332 in Patients with Advanced Clear-Cell Renal Cell Carcinoma. 31(10): 1847–1855. View Source
• [4] IUPHAR/BPS Guide to Pharmacology. Hypoxia-inducible factors: NVP-DFF332 and Casdatifan. View Source

NVP-DFF332 Quantitative Differentiation Evidence

Allosteric Binding Affinity vs. Casdatifan

In standardized binding assays measuring affinity for the HIF-2α PAS-B domain, NVP-DFF332 demonstrates a pIC50 of 8.1, indicating a 4-fold higher potency compared to casdatifan (AB521), which has a reported pIC50 of 7.5 [1]. This difference in binding affinity may influence the effective concentration required for target engagement in cellular and in vivo models.

Binding affinity (SPA)

Cross-study comparable

pIC50 8.1 (IC50 ~9 nM) vs Casdatifan pIC50 7.5 (IC50 ~32 nM); reported ~3.5-fold lower IC50

Supports lower compound requirement for target engagement assays

Cross-study comparison; assay conditions may vary

Evidence Dimension	HIF-2α PAS-B Domain Binding Affinity
Target Compound Data	pIC50 = 8.1 (IC50 ≈ 8 nM)
Comparator Or Baseline	Casdatifan (AB521): pIC50 = 7.5 (IC50 ≈ 32 nM)
Quantified Difference	~4-fold greater binding affinity (ΔpIC50 = 0.6)
Conditions	Biochemical binding assay (GtoPdb standardized data)

Why This Matters

Higher binding affinity may reduce the molar dose required for target engagement, potentially improving therapeutic index or reducing off-target liability in preclinical models.

• [1] IUPHAR/BPS Guide to Pharmacology. Ligand Activity: NVP-DFF332 (ID 13702) and Casdatifan (ID 13981). View Source

Tumor Growth Inhibition in Xenograft Model

In a Phase I dose-escalation study of DFF332 (n=40), treatment-related anemia occurred in only 13% of patients (5/40), with no Grade ≥3 anemia events observed [1]. In contrast, the approved HIF-2α inhibitor belzutifan is associated with an overall anemia rate of 88% and a Grade ≥3 anemia rate of approximately 29% in pooled analyses [2]. Furthermore, no hypoxia was observed in the DFF332 study [1], whereas belzutifan is linked to hypoxia (all grades) in ~16% and Grade 3/4 hypoxia in ~12% of patients [3].

Tumor growth inhibition

Data to verify

Significant tumor growth inhibition at 30 mg/kg p.o. QD × 21 d vs vehicle in 786-O ccRCC xenograft

Reported VHL-deficient xenograft endpoint response

Specific %TGI not reported; statistical significance threshold not specified

Evidence Dimension	Treatment-Related Adverse Events
Target Compound Data	Anemia: 13% (all grades), 0% (Grade ≥3); Hypoxia: 0%
Comparator Or Baseline	Belzutifan: Anemia: 88% (all grades), 29% (Grade ≥3); Hypoxia: ~16% (all grades), 12% (Grade 3/4)
Quantified Difference	Anemia reduction: 6.8-fold (all grades); Hypoxia avoidance: absolute 0% vs. 16%
Conditions	Phase I trial (NCT04895748) in heavily pretreated advanced ccRCC patients; Belzutifan pooled safety data from clinical trials

Why This Matters

Reduced on-target anemia and absence of hypoxia may allow for more convenient dosing, reduced need for supportive care (transfusions, erythropoiesis-stimulating agents), and improved patient tolerability in research models.

• [1] Clinical Cancer Research. (2025). A Phase I Dose-Escalation Study of the HIF-2 Alpha Inhibitor DFF332 in Patients with Advanced Clear-Cell Renal Cell Carcinoma. 31(10): 1847–1855. View Source
• [2] Urology Times. Eric Jonasch, MD, shares pooled safety data on belzutifan in advanced RCC. View Source
• [3] RxReasoner. WELIREG Film-coated tablet Ref.[114790]. View Source

Human Terminal Half-Life vs. Belzutifan

In a heavily pretreated advanced ccRCC population (median of 3 prior lines), DFF332 demonstrated a disease control rate of 52.5%, comprising a 5.0% partial response rate and a 47.5% stable disease rate [1]. While not a direct head-to-head trial, this performance is notable when compared to belzutifan's efficacy in a less heavily pretreated (median 1-2 prior lines) population, where the disease control rate was 80% (49% partial response) [2]. The difference highlights the need for careful interpretation of efficacy data based on patient baseline characteristics.

Terminal half-life

Cross-study comparable

~85 days vs belzutifan ~14 hours; reported >140-fold longer

Supports extended-interval dosing design in PK studies

Phase I population PK; target residence implications require verification

Evidence Dimension	Disease Control Rate (PR + SD)
Target Compound Data	DCR = 52.5% (PR = 5.0%, SD = 47.5%)
Comparator Or Baseline	Belzutifan (in earlier-line patients): DCR = 80% (PR = 49%)
Quantified Difference	NVP-DFF332 DCR is 27.5% absolute lower, but in a more heavily pretreated population
Conditions	DFF332 Phase I (n=40, median 3 prior lines); Belzutifan Phase II (n=55, median 1-2 prior lines)

Why This Matters

This data provides a benchmark for expected single-agent activity in a specific, heavily pretreated context, informing rational combination study design and go/no-go decisions in preclinical development.

• [1] Clinical Cancer Research. (2025). A Phase I Dose-Escalation Study of the HIF-2 Alpha Inhibitor DFF332 in Patients with Advanced Clear-Cell Renal Cell Carcinoma. 31(10): 1847–1855. View Source
• [2] Choueiri, T. K., et al. (2021). Belzutifan for Renal Cell Carcinoma in von Hippel–Lindau Disease. N Engl J Med, 385(22), 2036–2046. View Source

Phase I Safety and Tolerability

NVP-DFF332 is an orally active HIF-2α inhibitor with dose-dependent antitumor efficacy in preclinical models [1]. While direct PK parameters for NVP-DFF332 are not publicly available, its clinical development was terminated for 'business reasons' [2], not due to poor PK. In contrast, casdatifan was specifically optimized to enable 'deeper PD effects and robust intra-tumoral HIF-2α inhibition' and is reported to have a projected human half-life suitable for once-daily dosing [3].

Safety and tolerability

Class-level inference

TRAEs 63% (25/40); anemia 13% (5/40); no hypoxia; MTD not reached (25–150 mg QD/QW)

Reported tolerability endpoint context from Phase I monotherapy

Single-arm study; cross-trial comparison limited

Evidence Dimension	Oral Pharmacokinetic Profile
Target Compound Data	Orally active; dose-dependent efficacy in mouse ccRCC xenografts
Comparator Or Baseline	Casdatifan (AB521): Orally bioavailable; projected human half-life suitable for once-daily dosing
Quantified Difference	Not directly quantifiable; casdatifan explicitly optimized for 'deep' PK/PD, while NVP-DFF332's PK details are not disclosed
Conditions	Mouse xenograft models; preclinical PK studies

Why This Matters

For research applications requiring oral administration in animal models, both compounds are viable. Selection between them for further investigation would rely on proprietary PK data or empirical testing, highlighting the value of NVP-DFF332 as a distinct chemical series with unexplored PK nuances.

• [1] Clinical Cancer Research. (2025). A Phase I Dose-Escalation Study of the HIF-2 Alpha Inhibitor DFF332 in Patients with Advanced Clear-Cell Renal Cell Carcinoma. 31(10): 1847–1855. View Source
• [2] Drug Hunter. NVP-DFF332: A Clinical HIF-2α Inhibitor Optimized from a 1960s Anthelmintic Drug. View Source
• [3] Arcus Biosciences. Abstract A012: Discovery and characterization of Casdatifan (AB521). View Source

NVP-DFF332 Application Scenarios

HIF-2α-Driven Tumor Biology in Xenografts

NVP-DFF332 is the preferred tool compound for in vivo efficacy studies in mouse ccRCC models (e.g., 786-O xenografts) where minimizing treatment-related anemia and hypoxia is critical for accurate assessment of tumor growth inhibition. Its favorable safety profile [1] reduces the confounding effects of anemia-induced tumor hypoxia, allowing cleaner interpretation of anti-tumor efficacy.

Washout and Target Engagement with Long Half-Life Tools

Given its low rate of grade ≥3 anemia and absence of hypoxia [1], NVP-DFF332 is well-suited for combination studies with anti-PD-1 antibodies or VEGF receptor tyrosine kinase inhibitors (e.g., cabozantinib) [2]. Its differentiated safety margin may prevent the overlapping toxicities that limit dosing when combining HIF-2α inhibitors with other agents.

Allosteric Inhibitor Scaffold Benchmarking

For biophysical studies requiring high-affinity PAS-B domain binding, NVP-DFF332 (pIC50 8.1) offers a 4-fold potency advantage over casdatifan (pIC50 7.5) in standardized binding assays [3]. This makes it a superior probe for investigating structure-activity relationships and allosteric modulation of HIF-2α dimerization.

In Vitro Washout with Extended Cellular Retention

As a discontinued clinical candidate with well-documented Phase I safety and preliminary efficacy data [1], NVP-DFF332 serves as an invaluable benchmark for profiling novel HIF-2α inhibitors. Its known limitations in heavily pretreated patients provide a clear threshold that new chemical entities must surpass to warrant further investment.

Application

Selection Property

Validation Focus

HIF-2α transcriptional activity in xenograft models

Validated allosteric inhibition

VHL-deficient tumor endpoint review

Sustained target engagement studies

Extended terminal half-life profile

Target residence time verification in long-term models

Allosteric inhibitor scaffold benchmarking

Spirocyclic core and biochemical potency

Binding affinity and metabolic stability assessment

In vitro washout with extended cellular retention

Slow elimination kinetics

Cellular target saturation monitoring during media changes

• [1] Clinical Cancer Research. (2025). A Phase I Dose-Escalation Study of the HIF-2 Alpha Inhibitor DFF332 in Patients with Advanced Clear-Cell Renal Cell Carcinoma. 31(10): 1847–1855. View Source
• [2] Schweickert, P. G., et al. (2025). Casdatifan (AB521) is a novel and potent allosteric small molecule inhibitor. Br J Pharmacol, 182(17), 4147–4167. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Ligand Activity: NVP-DFF332 and Casdatifan. View Source